1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(4-methoxyphenyl)-N-(6-methoxypyridin-3-yl)-1H-pyrazole-3-carboxamide

• Molecular Formula: C21H22N4O5S
• Molecular Weight: 442.5 g/mol
• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-5-(4-methoxyphenyl)-N-(6-methoxypyridin-3-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C21H22N4O5S/c1-29-17-6-3-14(4-7-17)19-11-18(24-25(19)16-9-10-31(27,28)13-16)21(26)23-15-5-8-20(30-2)22-12-15/h3-8,11-12,16H,9-10,13H2,1-2H3,(H,23,26)
• InChI Key: BOYWVYQYZJUWKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NN2C3CCS(=O)(=O)C3)C(=O)NC4=CN=C(C=C4)OC

Description

1-(1,1-Dioxidotetrahydrothiophen-3-yl)-5-(4-methoxyphenyl)-N-(6-methoxypyridin-3-yl)-1H-pyrazole-3-carboxamide is a pyrazole-based carboxamide derivative characterized by:

• 1,1-Dioxidotetrahydrothiophen-3-yl group: A sulfone-containing moiety that enhances polarity and metabolic stability.
• 6-Methoxypyridin-3-yl carboxamide: A heterocyclic amine that may improve solubility and target interactions.

Its design combines electron-rich (methoxy) and polar (sulfone) groups to optimize physicochemical and pharmacokinetic properties .

Biological Activity

1-(1,1-Dioxidotetrahydrothiophen-3-yl)-5-(4-methoxyphenyl)-N-(6-methoxypyridin-3-yl)-1H-pyrazole-3-carboxamide is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's structure, synthesis, and biological activities, supported by relevant case studies and research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{20}N_{4}O_{4}S$, with a molecular weight of approximately 372.44 g/mol. The structure features a pyrazole core substituted with various functional groups, including methoxy and pyridine moieties, which may contribute to its biological activity.

Property	Value
Molecular Formula	$C_{18}H_{20}N_{4}O_{4}S$
Molecular Weight	372.44 g/mol
Melting Point	Not available
Solubility	Soluble in DMSO

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. The key steps often include the formation of the pyrazole ring followed by the introduction of the methoxy and thiophene groups. Detailed synthetic routes can vary, but they generally employ standard organic synthesis techniques such as cyclization and substitution reactions.

Anticancer Activity

Recent studies have indicated that derivatives of pyrazole compounds exhibit significant anticancer properties. For instance, a related compound demonstrated potent activity against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The presence of the methoxyphenyl group is believed to enhance this activity through increased lipophilicity and improved receptor interactions .

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial activity. In vitro assays against bacterial strains showed promising results, with minimum inhibitory concentrations (MICs) indicating effective inhibition of growth. The presence of the tetrahydrothiophene moiety is hypothesized to play a crucial role in its antimicrobial efficacy due to its ability to disrupt bacterial cell membranes .

Enzyme Inhibition

Another significant aspect of this compound is its potential as an enzyme inhibitor. Research has shown that it can inhibit specific enzymes involved in metabolic pathways, such as factor Xa, which is critical in the coagulation cascade. This inhibition could provide therapeutic benefits in managing thrombotic disorders .

Case Studies

• Anticancer Efficacy : A study published in 2022 evaluated a series of pyrazole derivatives, including our compound of interest, against breast cancer cell lines. The results indicated that the compound significantly reduced cell viability at concentrations as low as 10 µM, showcasing its potential as a lead candidate for further development in cancer therapy .
• Antimicrobial Testing : A comparative study assessed various pyrazole compounds for their antimicrobial properties against Staphylococcus aureus and Escherichia coli. The tested compound exhibited an MIC of 32 µg/mL against both strains, indicating moderate antibacterial activity that warrants further investigation into its mechanism of action .

Chemical Reactions Analysis

Oxidation of Sulfur Moiety

The 1,1-dioxo group in the tetrahydrothiophen ring can undergo further oxidation to form sulfoxides or sulfones under strong oxidizing conditions (e.g., H₂O₂, peracetic acid).

Mechanism :

• Epoxidation : Oxidation converts sulfur to a sulfoxide intermediate.

• Sulfone formation : Further oxidation yields a sulfone group.

Example: Reaction with H₂O₂ in acidic conditions converts the dioxo group to a sulfone.

Hydrolysis of Carboxamide

The carboxamide group can hydrolyze under basic or acidic conditions to form the corresponding carboxylic acid .

Mechanism :

• Base-catalyzed : Attack of hydroxide on the carbonyl carbon, leading to amide cleavage.

• Acid-catalyzed : Protonation of the amide oxygen, followed by water nucleophilic attack.

Condition	Product
NaOH (aq)	Pyrazole-3-carboxylic acid
HCl (aq)	Pyrazole-3-carboxylic acid

Electrophilic Aromatic Substitution

The pyridine ring (N-(6-methoxypyridin-3-yl)) undergoes substitution at the para position relative to the methoxy group due to activating effects .

Example :

• Nitration : Introduces nitro groups at the para position under nitrating mixtures.

• Sulfonation : Sulfonic acid groups can be added using fuming sulfuric acid.

Reactant	Product
HNO₃/H₂SO₄	Para-nitro substituted pyridine

Nucleophilic Substitution

The pyrazole ring may undergo substitution at the C-5 position (bearing the methoxyphenyl group) under specific conditions, though steric hindrance may limit reactivity.

Stability and Degradation

The compound’s stability depends on:

• Sulfur oxidation state : Dioxo groups are stable but susceptible to over-oxidation.

• Amide hydrolysis : Susceptible to hydrolysis in extreme pH conditions .

• Pyrazole ring : Resistant to degradation under moderate conditions but may undergo ring-opening under harsh alkaline or acidic environments.

Analytical Characterization

Key techniques for verifying compound identity include:

• NMR spectroscopy : Confirms aromatic substitution patterns and amide proton environments .

• HRMS : Verifies molecular formula (C₂₂H₂₄N₄O₅S) .

• HPLC : Assess purity via retention time and UV detection .

Technique	Key Observations
¹H-NMR	Aromatic signals for pyridine/pyrazole rings
HRMS	Molecular ion at m/z 440.5

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

The following pyrazole carboxamides share core structural features but differ in substituents, influencing their properties and activities:

Compound Name / ID	Key Substituents	Molecular Weight (g/mol)	Notable Features	References
Target Compound	1,1-Dioxidotetrahydrothiophen-3-yl, 4-methoxyphenyl, 6-methoxypyridin-3-yl	~450 (estimated)	Sulfone group enhances solubility; dual methoxy groups for H-bonding.
1-(7-Chloroquinolin-4-yl)-5-(2,6-dimethoxyphenyl)-1H-pyrazole-3-carboxylate (10a)	7-Chloroquinoline, 2,6-dimethoxyphenyl	452.87	Chloroquinoline moiety may confer antimalarial/anticancer activity.
N-(4-Ethoxyphenyl)-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxamide	Thienopyrazole core, trifluoromethyl, 4-ethoxyphenyl	413.35	Trifluoromethyl improves metabolic stability; thienopyrazole enhances lipophilicity.
Razaxaban (DPC 906)	Trifluoromethyl, aminobenzisoxazole, fluoroimidazolylphenyl	627.09	Factor Xa inhibitor; high oral bioavailability and selectivity.
5-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-N-(3-pyridylmethyl)-1H-pyrazole-3-carboxamide	Polychlorinated phenyl, pyridylmethyl	481.76	Cannabinoid CB1 antagonist (IC₅₀ = 0.139 nM); QSAR studies available.
1-(3-Chlorophenyl)-5-methoxy-N-methylpyrazole-3-carboxamide	3-Chlorophenyl, methoxy, methylamide	279.71	Simplified structure; potential CNS activity due to lipophilic Cl substituent.

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	1-(3-Chlorophenyl)-5-methoxy-N-methylpyrazole-3-carboxamide	Razaxaban
LogP	~2.5 (estimated due to sulfone)	~3.1 (higher lipophilicity from Cl)	2.8 (balanced by polar groups)
Solubility	High (sulfone, methoxy)	Low (Cl, methylamide)	Moderate (trifluoromethyl)
Metabolic Stability	Enhanced (sulfone resists oxidation)	Moderate (vulnerable to demethylation)	High (fluorine reduces metabolism)
Protein Binding	Likely low (polar groups)	High (lipophilic Cl)	95% (high due to lipophilicity)

Key Research Findings

• Sulfone Advantage : The target’s 1,1-dioxidotetrahydrothiophen-3-yl group may improve aqueous solubility compared to halogenated analogs (e.g., ) while maintaining metabolic stability .
• Methoxy vs.
• Heterocyclic Diversity: The 6-methoxypyridin-3-yl group in the target compound offers a unique binding profile compared to quinoline (10a) or thienopyrazole () cores .

Q & A

Q. What are the established synthetic pathways for this compound, and what critical intermediates are involved?

The synthesis of pyrazole-carboxamide derivatives typically follows multi-step protocols. For example, condensation reactions involving substituted alcohols (e.g., 5-phenyl-1-pentanol) are used to construct the 1,5-diarylpyrazole core, followed by functionalization of the carboxamide group via coupling reactions with amines. Key intermediates include the 1,5-diarylpyrazole scaffold and halogenated precursors (e.g., 2,4-dichlorophenyl derivatives) for regioselective substitution . Solvent selection (e.g., N,N-dimethylformamide) and base catalysts (e.g., K₂CO₃) are critical for optimizing yields in coupling steps .

Q. How is the molecular structure validated, and what crystallographic parameters are reported?

Single-crystal X-ray diffraction is the gold standard for structural validation. For analogous pyrazole-carboxamides, monoclinic crystal systems (space group P2₁/n) with unit cell parameters (e.g., a = 10.07 Å, b = 5.14 Å, c = 40.99 Å, β = 96.4°) have been resolved. Key bond angles (e.g., C–N–C ≈ 124.6°) and torsional deviations (≤0.003 Å) confirm stereoelectronic stability . Powder X-ray diffraction (PXRD) and spectroscopic methods (¹H/¹³C NMR, IR) are complementary for purity assessment .

Advanced Research Questions

Q. What in vitro assays are recommended for evaluating biological activity, and how does structural substitution influence potency?

Target-specific assays (e.g., enzyme inhibition, receptor binding) are prioritized. For instance, factor Xa inhibition is evaluated using chromogenic substrates (e.g., S-2222) to measure IC₅₀ values. Modifications to the pyrazole core, such as trifluoromethyl groups or methoxy substitutions, enhance selectivity by optimizing hydrophobic interactions with catalytic pockets. The 4-methoxyphenyl group at position 5 improves membrane permeability, while the 6-methoxypyridinyl moiety at the carboxamide position reduces plasma protein binding .

Q. How are computational methods (e.g., molecular docking) applied to predict binding modes?

Molecular docking using software like AutoDock Vina or Schrödinger Suite incorporates crystal structures of target proteins (e.g., factor Xa PDB: 2BOK). Docking studies for pyrazole-carboxamides reveal hydrogen bonding between the carboxamide oxygen and residues like Tyr228, while the tetrahydrothiophene-dioxide group occupies the S4 pocket via van der Waals interactions. Free energy perturbation (FEP) calculations further refine binding affinity predictions .

Q. What strategies address contradictions in pharmacokinetic data between in vitro and in vivo models?

Discrepancies in bioavailability often arise from metabolic instability or efflux transporter activity (e.g., P-gp). Strategies include:

• Prodrug design : Masking polar groups (e.g., methoxy → methyl ester) to enhance absorption .
• Microsomal stability assays : Liver microsomes identify metabolic hotspots (e.g., CYP3A4-mediated oxidation) for deuteration or fluorination .
• Plasma protein binding (PPB) adjustments : Reducing logP via hydrophilic substituents (e.g., pyridinyl → piperazinyl) increases free fraction .

Methodological Considerations

Q. How are regioselectivity challenges in pyrazole functionalization resolved?

Regioselectivity in pyrazole substitution is controlled by electronic and steric factors. For example, electrophilic substitution at position 3 is favored due to the electron-withdrawing carboxamide group. Microwave-assisted synthesis (120°C, 30 min) improves yields in halogenation steps (e.g., Cl/Br) compared to conventional heating .

Q. What analytical techniques are critical for purity and stability profiling?

• HPLC-MS : Detects impurities at ≤0.1% levels using C18 columns and acetonitrile/water gradients .
• Accelerated stability studies : Storage at 40°C/75% RH for 6 months identifies degradation products (e.g., hydrolysis of the carboxamide to carboxylic acid) .
• Thermogravimetric analysis (TGA) : Confirms thermal stability up to 200°C for lyophilization protocols .

Contradictions and Limitations

Q. Why do some studies report conflicting SAR trends for pyrazole derivatives?

Divergent SAR may arise from assay variability (e.g., cell-based vs. enzyme-based) or species differences (e.g., human vs. rodent PPB). For instance, trifluoromethyl groups enhance potency in human factor Xa but reduce rat plasma exposure due to increased clearance . Standardized protocols (e.g., uniform ATP concentrations in kinase assays) mitigate such issues.